5-chloro-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-2-methoxybenzamide
• InChI: InChI=1S/C19H19ClN2O3/c1-25-17-9-4-13(20)11-16(17)19(24)22-15-5-2-12(3-6-15)10-18(23)21-14-7-8-14/h2-6,9,11,14H,7-8,10H2,1H3,(H,21,23)(H,22,24)
• InChI Key: HRVDEQQNUQNETD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=CC=C(C=C2)CC(=O)NC3CC3
• Molecular Formula: C19H19ClN2O3
• Molecular Weight: 358.8 g/mol

Description

The compound “5-chloro-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-methoxybenzamide” is a substituted pyrazole derivative. Pyrazole derivatives are known to exhibit a range of biological activities, such as analgesic, antipyretic, and antirheumatic activities. They are also reported as antibacterial, antifungal, antimicrobial, antiviral, anti-arthritis, analgesic, and anti-inflammatory agents.

Synthesis Analysis

The synthesis of this compound involves a series of reactions starting from N-(4-acetylphenyl)-5-chloro-2-methoxybenzamide. This compound is treated with methylhydrazine or phenylhydrazine to afford the corresponding N-substituted pyrazoline derivatives. The acryloyl derivatives are then reacted with hydrazine hydrate in dioxane to afford a pyrazoline, which is acetylated with acetyl chloride in dioxane to yield the N-acetyl analogue. In addition, pyrazoline is reacted with morpholine in the presence of paraformaldehyde to give the corresponding N-substituted pyrazoline derivative.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include acetylation, reaction with hydrazine hydrate, and reaction with morpholine. These reactions lead to the formation of N-substituted pyrazoline derivatives.

Scientific Research Applications

5-chloro-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-methoxybenzamide has a wide variety of uses in scientific research due to its unique properties. It has been used as a chelating agent in the synthesis of metal complexes and as a ligand in the synthesis of coordination polymers. This compound has also been used as a catalyst in organic synthesis reactions and as a reagent in the synthesis of organic compounds. Additionally, this compound has been studied for its potential applications in biochemistry and medicine.

Mechanism of Action

Mode of Action

It is known that the compound is a derivative of pyrazoline , a class of compounds known for their wide range of biological activities, including analgesic, antipyretic, and anti-inflammatory effects

Biochemical Pathways

Given its structural similarity to other pyrazoline derivatives , it may affect similar biochemical pathways. Pyrazoline derivatives are known to interact with various enzymes and receptors, potentially affecting multiple biochemical pathways .

Result of Action

The compound is a derivative of pyrazoline , which is known to have anti-inflammatory effects . Therefore, it is possible that this compound may also have similar effects at the molecular and cellular level.

Advantages and Limitations for Lab Experiments

5-chloro-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-methoxybenzamide has several advantages for use in laboratory experiments. It is relatively stable and can be used in a variety of organic synthesis reactions. Additionally, this compound is relatively inexpensive and can be easily obtained from chemical suppliers. However, this compound also has several limitations for use in laboratory experiments. It is not water soluble, making it difficult to use in aqueous solutions. Additionally, this compound has a low boiling point, making it difficult to use in high-temperature reactions.

Future Directions

There are a variety of potential future directions for the use of 5-chloro-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-methoxybenzamide in scientific research. It could be used in the synthesis of metal complexes and coordination polymers for use in biochemistry and medicine. Additionally, this compound could be used as a catalyst in organic synthesis reactions and as a reagent in the synthesis of organic compounds. Finally, this compound could be studied for its potential applications in drug discovery and development.

Synthesis Methods

5-chloro-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-methoxybenzamide can be synthesized using a variety of methods, including the reaction of 4-chloro-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-methoxybenzamide with a base and a halogenating agent. The reaction of 4-chloro-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-methoxybenzamide with a base and a halogenating agent produces this compound, which can then be isolated and purified for use in scientific research.